Cas no 387854-27-5 ((4-ethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate)

• Product Name: (4-ethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate
• CAS No: 387854-27-5
• Molecular Formula: C₁₆H₁₇NO₃S
• Molecular Weight: 303.376083135605
• CID: 5331369

(4-ethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate Properties

Names and Identifiers

• 2-((4-ethylphenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate
• 2-[(4-ethylphenyl)amino]-2-oxoethyl 3-methylthiophene-2-carboxylate
• [2-(4-ethylanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate
• STL099917
• (4-ethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate

• InChIKey： LHOUNLWMDSWRJD-UHFFFAOYSA-N
• Inchi： 1S/C16H17NO3S/c1-3-12-4-6-13(7-5-12)17-14(18)10-20-16(19)15-11(2)8-9-21-15/h4-9H,3,10H2,1-2H3,(H,17,18)
• SMILES： S1C=CC(C)=C1C(=O)OCC(NC1C=CC(=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Heavy Atom Count: 21
• Complexity: 367
• XLogP3: 3.9
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides